Cas no 18794-33-7 (3-(methylsulfanyl)pyridine)

3-(Methylsulfanyl)pyridine is a sulfur-containing heterocyclic compound with the molecular formula C₆H₇NS. This organosulfur derivative of pyridine features a methylthio (-SCH₃) substituent at the 3-position, imparting unique reactivity and utility in synthetic chemistry. It serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals, owing to its ability to participate in nucleophilic substitution and metal-catalyzed coupling reactions. The methylsulfanyl group enhances electron density on the pyridine ring, facilitating further functionalization. Its stability under standard conditions and compatibility with common organic solvents make it a practical choice for laboratory and industrial applications. The compound is particularly valued for its role in constructing complex molecular architectures.
3-(methylsulfanyl)pyridine structure
3-(methylsulfanyl)pyridine structure
Product Name:3-(methylsulfanyl)pyridine
CAS No:18794-33-7
MF:C6H7NS
MW:125.191479921341
CID:203636
PubChem ID:140425
Update Time:2025-05-28

3-(methylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine,3-(methylthio)-
    • 3-(Methylthio)pyridine
    • 3-METHYLSULFANYLPYRIDINE
    • β-(Methylthio)pyridine
    • 3-Methylthiopyridine
    • Methyl(3-pyridyl) sulfide
    • Pyridine, 3-(methylthio)- (6CI,8CI,9CI)
    • 3-(methylsulfanyl)pyridine
    • AKOS015891979
    • CS-0195584
    • E91332
    • 18794-33-7
    • 3-METHYLMERCAPTOPYRIDINE
    • Pyridine, 3-(methylthio)-
    • EN300-43371
    • InChI=1/C6H7NS/c1-8-6-3-2-4-7-5-6/h2-5H,1H
    • MFCD17014780
    • SCHEMBL272037
    • DTXSID40172119
    • Q63391929
    • FT-0691933
    • 3-(Methylsulfanyl)pyridine #
    • DA-17598
    • pyridine, 3-methylthio-
    • Inchi: 1S/C6H7NS/c1-8-6-3-2-4-7-5-6/h2-5H,1H3
    • InChI Key: AULOGPOZBOCNSX-UHFFFAOYSA-N
    • SMILES: S(C)C1C=NC=CC=1

Computed Properties

  • Exact Mass: 125.03001
  • Monoisotopic Mass: 125.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 65.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.2A^2

Experimental Properties

  • Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 110-120 ºC (30 Torr)
  • Flash Point: 81.4±19.8 ºC,
  • Refractive Index: 1.571
  • Solubility: Slightly soluble (7.4 g/l) (25 º C),
  • PSA: 12.89

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